3-Cycloheptyl-2,2,3-trifluoropropanoic acid

• Molecular Formula: C10H15F3O2
• Molecular Weight: 224.22 g/mol
• SMILES: C1CCCC(CC1)C(C(C(=O)O)(F)F)F
• InChI: InChI=1S/C10H15F3O2/c11-8(10(12,13)9(14)15)7-5-3-1-2-4-6-7/h7-8H,1-6H2,(H,14,15)
• InChIKey: QAZIBMYVYIJEEY-UHFFFAOYSA-N

Core Identity and Research Positioning

3-Cycloheptyl-2,2,3-trifluoropropanoic acid (CAS 1781627-15-3, MF: C₁₀H₁₅F₃O₂, MW: 224.22) is a fluorinated carboxylic acid characterized by a cycloheptyl ring appended to the 3-position of a 2,2,3-trifluoropropanoic acid backbone . It belongs to a homologous series of cycloalkyl-trifluoropropanoic acids that are of interest as building blocks for medicinal chemistry, particularly as intermediates in the synthesis of lysophosphatidic acid (LPA) receptor antagonists [1]. The compound differs from its cyclopropyl, cyclopentyl, and cyclohexyl congeners by ring size and resulting physicochemical properties, making its procurement driven by the need for specific lipophilicity and steric parameters rather than simple functional group reactivity.

Member of cycloalkyl-trifluoropropanoic acid series for lipophilicity gradient SAR

Key building block for BMS cycloheptyl LPA1 antagonist patent series

Conformationally diverse scaffold for scaffold-hopping and cryptic pocket engagement

• [1] Bristol-Myers Squibb Company. Cycloheptyl Acids as LPA Antagonists. US Patent Application US20220041572A1. Filed September 16, 2019. View Source

Why Generic Substitution Fails

In-class compounds such as 3-cyclopropyl-, 3-cyclopentyl-, and 3-cyclohexyl-2,2,3-trifluoropropanoic acids share the identical trifluoropropanoic acid warhead and polar surface area (TPSA = 37.3 across the series) , yet differ markedly in lipophilicity and steric bulk due to progressive ring expansion. The cycloheptyl analog possesses a LogP of 3.0148, compared to 2.6247 (cyclohexyl), 2.2346 (cyclopentyl), and 1.4544 (cyclopropyl) . This represents a log unit increase of >1.5 from cyclopropyl to cycloheptyl—a magnitude sufficient to alter membrane permeability, metabolic stability, and off-target binding profiles in a lead optimization context. Furthermore, the cycloheptyl ring adopts distinct low-energy conformations (twist-chair, chair) that differ from the rigid chair of cyclohexane and the envelope conformations of cyclopentane, presenting unique three-dimensional vectors for target engagement [1]. These differences preclude simple structural interchange without altering the physicochemical and pharmacological trajectory of a series.

Lipophilicity varies >1.5 log units across ring sizes; substituting cyclohexyl or smaller rings changes ADME profile.

Cycloheptane ring adopts unique conformational ensemble; rigid chair of cyclohexane cannot mimic its exit vectors.

Patent landscape partitions by ring size; cyclohexyl analog falls outside cycloheptyl claims, risking IP coverage.

• [1] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds. Wiley-Interscience: New York, 1994. Chapter on cycloalkane conformations; cycloheptane twist-chair vs. chair equilibrium. View Source

Quantitative Differentiation Evidence

Lipophilicity Advantage Across the Cycloalkyl Series

When procuring a fluorinated building block to increase scaffold lipophilicity without altering polar surface area, 3-cycloheptyl-2,2,3-trifluoropropanoic acid provides the highest LogP among the straight-chain cycloalkyl homologs. Compared to the cyclopropyl (LogP 1.4544), cyclopentyl (LogP 2.2346), and cyclohexyl (LogP 2.6247) analogs, the cycloheptyl compound achieves a LogP of 3.0148 . All analogs share an identical computed TPSA of 37.3 Ų , confirming that the LogP increase is driven by ring-carbon count and is not confounded by changes in polar atom count or hydrogen-bonding capacity. The incremental LogP per methylene unit is approximately +0.39 (Cyclopropyl→Cyclopentyl), +0.39 (Cyclopentyl→Cyclohexyl), and +0.39 (Cyclohexyl→Cycloheptyl), indicating a predictable and linear relationship for SAR-based series design.

LogP Across Series

Reported

ΔLogP +0.39 per CH₂; cycloheptyl LogP 3.01, cyclopropyl 1.45; TPSA constant 37.3 Ų

Supports lipophilicity gradient selection without altering polarity.

Computed LogP; experimental verification recommended.

Evidence Dimension	Computed LogP (XLogP3-AA or equivalent algorithm from same vendor)
Target Compound Data	LogP = 3.0148 (3-Cycloheptyl-2,2,3-trifluoropropanoic acid)
Comparator Or Baseline	3-Cyclopropyl: LogP 1.4544; 3-Cyclopentyl: LogP 2.2346; 3-Cyclohexyl: LogP 2.6247
Quantified Difference	ΔLogP (Cycloheptyl vs. Cyclohexyl) = +0.39; ΔLogP (Cycloheptyl vs. Cyclopropyl) = +1.56; TPSA equal across all (37.3 Ų)
Conditions	Computed using a consistent algorithm implemented on the Leyan/LabNetwork platform. Values represent in silico predictions, not experimentally determined logP. Cross-referencing across an independent computational engine is advised.

Why This Matters

A +0.39 LogP increment can shift a compound's position in a series by one full order of magnitude in predicted membrane partitioning, which directly impacts ADME optimization and compound triage decisions in drug discovery.

Molecular Weight and Three-Dimensional Character

Compared to its smaller-ring analogs, 3-cycloheptyl-2,2,3-trifluoropropanoic acid holds the highest molecular weight in the series (224.22 g/mol) while remaining well below the typical lead-like cutoff of 350 Da . The cycloheptyl ring contributes seven saturated carbons (fraction sp³ = 0.70, excluding the carbonyl carbon), which is higher than cyclohexyl (0.67) or cyclopentyl (0.625) . This increased fraction of sp³-hybridized carbons has been correlated with higher clinical success rates in small-molecule drug discovery, as saturated three-dimensional scaffolds reduce planar aromatic character and associated promiscuous binding [1].

MW & Fsp³ Profile

Class-level

MW 224.22, Fsp³ 0.70 vs cyclohexyl 210.19, 0.67

Informs three-dimensionality optimization within lead-like range.

Class-level correlation; validate in specific series.

Evidence Dimension	Molecular Weight and Fraction sp³ Carbon
Target Compound Data	MW 224.22; fraction sp³ (non-carbonyl carbons) = 0.70 (7 of 10 non-carbonyl carbons are sp³)
Comparator Or Baseline	3-Cyclopropyl: MW 168.11, Fsp³ = 0.50; 3-Cyclopentyl: MW 196.17, Fsp³ = 0.625; 3-Cyclohexyl: MW 210.19, Fsp³ = 0.67
Quantified Difference	MW increase of +14.03 over cyclohexyl analog; Fsp³ increase of +0.03 over cyclohexyl and +0.075 over cyclopentyl
Conditions	Calculated from molecular formula and structural connectivity. Fraction sp³ computed as number of sp³-hybridized non-carbonyl carbons divided by total non-carbonyl carbon atoms.

Why This Matters

For medicinal chemistry teams optimizing three-dimensionality while maintaining low molecular weight, the cycloheptyl analog offers a measurable increase in Fsp³ without breaching the 250 Da threshold that might complicate downstream lead development.

• [1] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52, 6752–6756. View Source

Conformational Flexibility vs. Smaller Ring Analogs

Cycloheptane rings populate a conformational ensemble (twist-chair, chair, boat families) that is fundamentally distinct from the single dominant chair conformation of cyclohexane and the envelope/twist interconversions of cyclopentane [1]. This conformational plasticity translates to a range of accessible exit vector angles for the carboxylic acid and trifluoromethyl groups that cannot be accurately mimicked by smaller or larger cycloalkyl rings. In structure-based drug design campaigns where specific dihedral angle sampling is required to bridge a binding pocket, the cycloheptyl scaffold may succeed where the cyclohexyl analog fails due to geometric mismatch [2].

Conformational Landscape

Class-level

Cycloheptane: pseudo-rotation surface with multiple low-energy conformers vs chair of cyclohexane

Supports scaffold-hopping rationale for distinct exit vectors.

Molecular mechanics; verify in target context.

Evidence Dimension	Conformational Flexibility (Number of Low-Energy Conformers and Torsional Degrees of Freedom)
Target Compound Data	Cycloheptane ring: pseudo-rotation surface with multiple accessible minima (twist-chair ~2.5 kcal/mol lower than chair; boat families ~3-4 kcal/mol above global minimum); three rotatable bonds in the propanoic acid tether
Comparator Or Baseline	Cyclohexane: single predominant chair conformation (ring inversion ~10 kcal/mol barrier). Cyclopentane: free pseudo-rotation with envelope/twist minima separated by <1 kcal/mol.
Quantified Difference	Cycloheptane ring inversion barrier approximately 8 kcal/mol (vs. ~10 kcal/mol for cyclohexane); accessory pseudorotational pathways provide denser conformational sampling of dihedral space than cyclohexane.
Conditions	Conformational energy data from molecular mechanics (MM2/MM3) and ab initio (MP2/cc-pVDZ) calculations on cycloalkane rings as reported in peer-reviewed computational chemistry literature [1].

Why This Matters

For computational chemists and structural biologists evaluating whether a scaffold hop from a cyclohexyl to a cycloheptyl building block can rescue an unproductive SAR series, the distinct conformational ensemble of cycloheptane provides a rational, physics-based justification for procurement rather than trial-and-error screening.

• [1] Wiberg, K. B. The Conformations of Cycloheptane. J. Org. Chem. 2003, 68, 9322–9329. Discusses cycloheptane twist-chair/chair equilibrium and ring inversion energetics. View Source
• [2] Böstrom, J.; Brown, D. G.; Young, R. J.; Keserü, G. M. Expanding the Medicinal Chemistry Synthetic Toolbox. Nat. Rev. Drug Discov. 2018, 17, 709–727. Discusses the role of ring size and conformation in scaffold hopping strategies. View Source

LPA1 Antagonist Patent Differentiation Strategy

Bristol-Myers Squibb Company has filed separate patent families for cyclopentyl and cycloheptyl acids as LPA receptor antagonists [1][2]. US20220041572A1 explicitly claims 'novel substituted cycloheptyl acid compounds' as antagonists of LPA receptors, especially LPA1 [1]. Importantly, the parallel series of triazole N-linked carbamoyl cyclohexyl acids is disclosed in a distinct patent family (e.g., US20180333395A1) [3]. This deliberate intellectual property partitioning based on ring size implies that the cycloheptyl core imparts a differentiation in LPA receptor affinity, selectivity, or pharmacokinetics that BMS deemed sufficient to warrant separate composition-of-matter protection, a strategy not employed if the cycloalkyl rings were pharmacophorically interchangeable.

Patent Differentiation

Class-level

Separate patent families for cycloheptyl, cyclohexyl, cyclopentyl LPA antagonists

Ring-size-specific IP positioning; building block for cycloheptyl series.

Unsubstituted precursor; activity resides in elaborated compounds.

Evidence Dimension	Patent Filing Strategy: Ring-Size Dependent Claims
Target Compound Data	Cycloheptyl acid scaffold specifically claimed in BMS patent family for LPA antagonism (US20220041572A1, EP3852747A1)
Comparator Or Baseline	Cyclohexyl acids separately claimed in 'Triazole N-linked carbamoyl cyclohexyl acids as LPA antagonists' (US20180333395A1). Cyclopentyl acids separately claimed in 'Cyclopentyl acids as LPA antagonists' (ES2946657T3).
Quantified Difference	Separate patent families for cyclopentyl, cyclohexyl, and cycloheptyl acid LPA antagonist scaffolds. This is qualitative evidence of ring-size-dependent pharmacophore differentiation.
Conditions	Patent application and grant records from USPTO and European Patent Office. Biological activity data within these patents may include LPA1 IC50/Ki values for specific embodiments, but the exact 3-cycloheptyl-2,2,3-trifluoropropanoic acid is an unsubstituted building block precursor, not a final elaborated compound with measured receptor activity.

Why This Matters

Procurement of 3-cycloheptyl-2,2,3-trifluoropropanoic acid is essential for any organization seeking to explore the BMS cycloheptyl LPA antagonist lead series or to file follow-on IP requiring the exact cycloheptyl ring size; substitution with a cyclohexyl or cyclopentyl building block would place the resulting compound outside the specific structural claims of the cycloheptyl patent estate.

• [1] Bristol-Myers Squibb Company. Cycloheptyl Acids as LPA Antagonists. US Patent Application US20220041572A1. Filed September 16, 2019. View Source
• [2] Bristol-Myers Squibb Company. Cyclopentyl Acids as LPA Antagonists. ES2946657T3. Filed September 18, 2018. View Source
• [3] Bristol-Myers Squibb Company. Carbamoyloxymethyl Triazole Cyclohexyl Acids as LPA Antagonists. US Patent Application US20180333395A1. Filed July 18, 2018. View Source

Key Procurement Application Scenarios

Tuning Lipophilicity Without Altering Polar Surface Area

In a lead optimization campaign where a cyclohexyl-trifluoropropanoic acid fragment has shown target engagement but suboptimal cellular permeability, replacement with the cycloheptyl analog provides a +0.39 LogP increase while preserving the identical TPSA (37.3 Ų), H-bond donor/acceptor count, and rotatable bond count across the series . This enables the medicinal chemist to interrogate the lipophilicity–activity relationship without introducing confounding changes in hydrogen-bonding capacity. The linearity of LogP increase across the cyclopropyl→cycloheptyl series also supports quantitative SAR model building.

Accessing the Cycloheptyl LPA1 Antagonist Chemical Space

For drug discovery groups pursuing LPA1 receptor antagonism for fibrotic diseases (idiopathic pulmonary fibrosis, renal fibrosis), 3-cycloheptyl-2,2,3-trifluoropropanoic acid serves as a key building block for elaborating compounds within the BMS cycloheptyl acid patent landscape [1]. Substitution with a cyclohexyl or cyclopentyl variant would shift the resulting elaborated compound into a different patent family, potentially compromising freedom-to-operate or weakening a follow-on patent filing strategy.

Conformational Sampling for Cryptic Pocket Engagement

Where a cyclohexyl-based fragment fails to induce a productive conformational change in a target protein due to limited dihedral angle sampling, the cycloheptyl analog may provide the additional torsional flexibility to access a cryptic binding pocket [2]. The cycloheptane ring's pseudo-rotational landscape, with its multiple low-energy conformers, is especially valuable when the target binding site prefers a specific spatial arrangement of the carboxylic acid and trifluoromethyl vectors that cannot be achieved by the rigid chair conformation of cyclohexane.

Steric and Electronic Signature for Target Deconvolution

When developing a photoaffinity probe or activity-based protein profiling reagent, the cycloheptyl analog provides a steric mass tag that is sufficiently different from the cyclohexyl or cyclopentyl versions (+14 Da vs. cyclohexyl; +28 Da vs. cyclopentyl) to enable differential mass spectrometry-based target identification . The identical TPSA ensures that any observed difference in protein labeling profiles is attributable to steric, conformational, or lipophilicity-driven recognition rather than altered hydrogen-bonding capacity.

Application

Selection Property

Validation Focus

Lipophilicity tuning without TPSA change

Conserved TPSA, incremental LogP

Verify LogP and permeability in assay

Cycloheptyl LPA1 antagonist chemical space

Cycloheptyl-specific IP claims

Confirm LPA1 antagonist activity in cycloheptyl series

Conformational sampling for cryptic pocket

Cycloheptane pseudorotational landscape

Assess conformational fit via computational docking

Steric/electronic signature for target deconvolution

Identical TPSA, +14 Da mass shift

Verify differential protein labeling by MS

• [1] Bristol-Myers Squibb Company. Cycloheptyl Acids as LPA Antagonists. US20220041572A1. Claims novel substituted cycloheptyl acid compounds as LPA receptor antagonists for fibrosis and related disorders. View Source
• [2] Wiberg, K. B. The Conformations of Cycloheptane. J. Org. Chem. 2003, 68, 9322–9329. View Source